Anatase crystal growth and phase transformation to rutile in high-area TiO2, MoO3–TiO2 and other TiO2-supported oxide catalytic systems
Journal of Materials Chemistry Pub Date: DOI: 10.1039/JM9950501245
Abstract
Anatase-to-rutile phase transition has been studied on high-area TiO2-anatase and bicomponent systems containing molybdena and, for comparison, cobalt oxide, copper oxide, vanadia and corresponding TiO2-rutile based systems, using TG–DTA, XRD and surface-area measurements. These materials were prepared by impregnation and (co)precipitation methods. Conversion to rutile and crystal size growth strongly depend on the minority phase oxide. It is found that, while Cu and V oxides speed up both phase transition and particle sintering, Mo and Co oxides inhibit them. Moreover, the rutile particles obtained by phase transition are always much larger than both the starting and residual anatase particles. A mechanism of rutile formation by coalescence and phase transformation of anatase particles is proposed.
Recommended Literature
- [1] Front matter
- [2] A pillar[5]arene-based [2]rotaxane lights up mitochondria†
- [3] Effect of aluminium for manganese substitution upon the GMR properties of the praseodymium manganites
- [4] General Discussions of the Faraday Society/Faraday Discussions of the Chemical Society
- [5] Laser ablation ICP-MS to determine Cu on a Si wafer prepared by ion sputtering†
- [6] Precise conductimetric studies on aqueous solutions of 2:2 electrolytes. Interpretation of new data in terms of the current theories of Pitt and Fuoss
- [7] Single chain in mean field simulation of flexible and semiflexible polymers: comparison with discrete chain self-consistent field theory†
- [8] Growth of aligned carbon nanofibres over large areas using colloidal catalysts at low temperatures
- [9] Synthesis of an ABC triblock copolymer by a bilateral Click reaction using α,ω-bifunctionalized poly(3-hexylthiophene) as an inner segment†
- [10] Oxidative esterification via photocatalytic C–H activation†
![Journal of Materials Chemistry](https://scimg.chem960.com/usr/1/JM021038.jpg)
Journal Name:Journal of Materials Chemistry
Research Products
-
CAS no.: 13194-69-9
-
CAS no.: 10383-90-1